Cas no 222978-02-1 (2-Fluoro-4-(hydroxymethyl)benzonitrile)

• Product Name: 2-Fluoro-4-(hydroxymethyl)benzonitrile
• CAS No: 222978-02-1
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD08236861
• CID: 244468
• PubChem ID: 11829631
• Update Time: 2025-05-25

2-Fluoro-4-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(hydroxymethyl)benzonitrile
• 2-Fluoro-4-(hydroxymethyl)benzenecarbonitrile
• Benzonitrile,2-fluoro-4-(hydroxymethyl)-
• 4-Cyano-3-fluorobenzyl alcohol
• 3-fluoro-4-cyanobenzyl alcohol
• 4-cyano-3-fluoro-benzyl alcohol
• WLQHJQUGYACADR-UHFFFAOYSA-N
• fluorohydroxymethylbenzenecarbonitrile
• 2-Fluoro-4-hydroxymethylbenzonitrile
• CL8922
• SBB086758
• 2-Fluoro-4-hydroxymethyl-benzonitrile
• AKOS005072202
• BENZONITRILE, 2-FLUORO-4-(HYDROXYMETHYL)-
• MFCD08236861
• DTXSID10473983
• AB44199
• 2-fluoranyl-4-(hydroxymethyl)benzenecarbonitrile
• SY106756
• 2-fluoro-4-(hydroxymethyl)benzonitrile, AldrichCPR
• SCHEMBL3164050
• CS-W005493
• 222978-02-1
• J-509386
• FT-0680920
• DB-0605
• A816093

• MDL： MFCD08236861
• Inchi： 1S/C8H6FNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,11H,5H2
• InChI Key： WLQHJQUGYACADR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(CO)=C1

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 0.9

Experimental Properties

• Melting Point: 70-72°C
• PSA: 44.02000
• LogP: 1.18968

2-Fluoro-4-(hydroxymethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-4-(hydroxymethyl)benzonitrile

2-Fluoro-4-(hydroxymethyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 222978-02-1, commonly referred to as 2-Fluoro-4-(hydroxymethyl)benzonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 2-position, a hydroxymethyl group at the 4-position, and a cyano group attached to the benzene ring. The interplay of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Fluoro-4-(hydroxymethyl)benzonitrile in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The cyano group is known to enhance the molecule's ability to interact with biological targets, while the fluorine atom contributes to its lipophilicity and stability. These properties make it an attractive candidate for medicinal chemists seeking to design drugs with improved pharmacokinetic profiles.

In addition to its pharmacological applications, 2-Fluoro-4-(hydroxymethyl)benzonitrile has also been investigated for its potential in materials science. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, has made it a versatile building block in organic synthesis. For instance, recent research has demonstrated its utility in the construction of advanced materials, including polymers and nanomaterials, which exhibit enhanced mechanical and electronic properties.

The synthesis of 2-Fluoro-4-(hydroxymethyl)benzonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the fluorination of a benzene derivative followed by the introduction of the hydroxymethyl and cyano groups through carefully controlled reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

From a structural standpoint, 2-Fluoro-4-(hydroxymethyl)benzonitrile exhibits a planar aromatic system due to the conjugation within the benzene ring. The presence of electron-withdrawing groups like fluorine and cyano enhances the molecule's reactivity towards electrophilic substitution reactions. This property has been exploited in various organic transformations, enabling the creation of complex molecular architectures with precision.

Moreover, the compound's solubility characteristics make it suitable for use in diverse solvent systems. Its ability to dissolve in both polar and non-polar solvents facilitates its application in both laboratory-scale experiments and industrial processes. Recent studies have also explored its thermal stability, revealing that it can withstand moderate heating without undergoing significant decomposition. This attribute is particularly advantageous for applications requiring high-temperature conditions.

In terms of spectroscopic analysis, 2-Fluoro-4-(hydroxymethyl)benzonitrile exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. The presence of fluorine also contributes to characteristic signals in NMR spectroscopy, aiding in its structural elucidation. These analytical techniques have been instrumental in confirming the compound's identity and purity during synthesis and characterization.

Looking ahead, the continued exploration of 2-Fluoro-4-(hydroxymethyl)benzonitrile is expected to uncover even more innovative applications across various disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to push the boundaries of organic chemistry and its practical applications.